Cas no 220827-71-4 (Benzenamine,N-cyclopropyl-2-fluoro-)

Benzenamine,N-cyclopropyl-2-fluoro- structure
220827-71-4 structure
Product Name:Benzenamine,N-cyclopropyl-2-fluoro-
CAS No:220827-71-4
MF:C9H10FN
MW:151.180805683136
CID:244040
PubChem ID:45090511
Update Time:2025-04-19

Benzenamine,N-cyclopropyl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-cyclopropyl-2-fluoro-
    • Benzenamine, N-cyclopropyl-2-fluoro- (9CI)
    • N-cyclopropyl-2-fluoroaniline
    • 220827-71-4
    • DTXSID70666632
    • SCHEMBL6426045
    • Inchi: 1S/C9H10FN/c10-8-3-1-2-4-9(8)11-7-5-6-7/h1-4,7,11H,5-6H2
    • InChI Key: BKVOKBWPEPCSAU-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1NC1CC1

Computed Properties

  • Exact Mass: 151.0798
  • Monoisotopic Mass: 151.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 2.6

Experimental Properties

  • PSA: 12.03
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